Cas no 2229089-67-0 (methyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate)

• Product Name: methyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate
• CAS No: 2229089-67-0
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 6463875
• PubChem ID: 165659237
• Update Time: 2025-10-28

methyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate
• 4-Pyridinepropanoic acid, 3-fluoro-β-oxo-, methyl ester

• Inchi： 1S/C9H8FNO3/c1-14-9(13)4-8(12)6-2-3-11-5-7(6)10/h2-3,5H,4H2,1H3
• InChI Key： CTDCLTFKEKYHAL-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(=O)CC(OC)=O)=C1F

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 264.9±25.0 °C(Predicted)
• pka: 8.77±0.48(Predicted)

Additional information on methyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate

Methyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate (CAS No. 2229089-67-0): A Comprehensive Overview

Methyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate, identified by the CAS registry number 2229089-67-0, is a chemically synthesized compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of organic compounds known as esters, specifically those derived from pyridine derivatives. The molecule's structure features a methyl group attached to a propanoate moiety, which is further substituted by a fluorinated pyridine ring at the 4-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable compound for research and development in areas such as pharmacology, agrochemistry, and materials science.

The synthesis of methyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate typically involves multi-step organic reactions, often employing techniques such as nucleophilic substitution, oxidation, and esterification. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the production process, reducing reaction times and minimizing environmental impact.

One of the most promising applications of methyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate lies in its potential as a bioactive agent. Studies have demonstrated that this compound exhibits moderate to high activity against various enzymes and cellular targets, making it a candidate for drug discovery programs. For instance, recent research has highlighted its inhibitory effects on kinases involved in cancer cell proliferation, suggesting its potential role in anticancer therapy. Additionally, the compound has shown promise in modulating ion channels, which could be exploited for treating neurological disorders such as epilepsy and chronic pain.

In the agrochemical sector, methyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate has been investigated for its pesticidal properties. Field trials have indicated that this compound possesses potent insecticidal activity against agricultural pests such as aphids and whiteflies. Its ability to disrupt insect nervous systems through selective targeting of ion channels makes it a potential alternative to conventional pesticides, which often face resistance issues and environmental concerns.

The structural versatility of methyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate also lends itself to applications in materials science. Researchers have explored its use as a precursor for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). The fluorinated pyridine moiety facilitates strong metal-ligand interactions, enabling the construction of highly porous and stable materials with potential applications in gas storage, catalysis, and sensing technologies.

From an analytical standpoint, methyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and MS. These studies have provided detailed insights into its molecular structure, conformational flexibility, and thermodynamic stability. Computational chemistry methods, including density functional theory (DFT) calculations, have further elucidated its electronic properties and reactivity patterns.

Looking ahead, ongoing research is focused on enhancing the bioavailability and pharmacokinetic profile of methyl 3-(3-fluoropyridin-4-yl)-3 oxopropanoate through structural modifications. These efforts aim to address challenges related to drug delivery and efficacy while maintaining the compound's desirable bioactive properties. Additionally, collaborative studies between academic institutions and industry partners are exploring its scalability for large-scale production under environmentally friendly conditions.

In conclusion, methyl 3-(3-fluoropyridin -4 - yl ) - 3 - oxopropanoate (CAS No . 2229089 -67 -0 ) represents a versatile compound with multifaceted applications across diverse scientific domains . Its unique chemical structure , coupled with emerging research findings , positions it as a key player in advancing innovation within pharmaceuticals , agrochemistry , and materials science . As ongoing investigations continue to uncover new facets of this compound's potential , it is poised to make significant contributions to both academic research and industrial applications .